2-Allyl-6-nitro-benzoic acid methyl ester

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: methyl 2-nitro-6-prop-2-enylbenzoate
• InChI: InChI=1S/C11H11NO4/c1-3-5-8-6-4-7-9(12(14)15)10(8)11(13)16-2/h3-4,6-7H,1,5H2,2H3
• InChI Key: VWRCGYAPVMQYOR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1[N+](=O)[O-])CC=C

Description

2-Allyl-6-nitro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of allyl bromide (39.7 ml, 459.18 mmol) and tert-butylnitrite (5.5 ml, 45.91 mmol) in acetonitrile (30 ml) was added methyl 6-nitroanthranilic acid (6.0 g, 30.61 mmol) portion-wise at room temperature and the mixture was further stirred for 1 h. The volatile components were evaporated under reduced pressure and the residue was diluted with water. The mixture was extracted with ethyl acetate (2×50 ml) and the combined organic extracts were washed with water and dried over anhydrous sodium sulfate. The residue obtained after evaporation of the solvent was purified by silica gel column chromatography using 5% ethyl acetate in petroleum ether as eluent to give 4.2 g of the product as a yellow oil; 1H NMR (δ ppm, CDCl3, 300 MHz): 7.99 (d, J=7.8, 1H); 7.58-7.46 (m, 2H); 5.93-5.80 (m, 1H), 5.15-5.03 (m, 2H); 3.93 (s, 3H); 3.46 (d, J=6.0, 2H).